Cas no 2241867-56-9 ((propyl-d7)boronic acid)
(propyl-d7)boronic acid structure
Product Name:(propyl-d7)boronic acid
CAS No:2241867-56-9
MF:C3H9BO2
MW:94.956493139267
CID:6815932
PubChem ID:45788509
Update Time:2025-03-03
(propyl-d7)boronic acid Chemical and Physical Properties
Names and Identifiers
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- CS-18874
- (propyl-d7)boronic acid
- 2241867-56-9
- AKOS015944621
- n-Propyl-d7-boronic acid
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- Inchi: 1S/C3H9BO2/c1-2-3-4(5)6/h5-6H,2-3H2,1H3/i1D3,2D2,3D2
- InChI Key: JAQOMSTTXPGKTN-NCKGIQLSSA-N
- SMILES: OB(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])O
Computed Properties
- Exact Mass: 95.1134969Da
- Monoisotopic Mass: 95.1134969Da
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 30
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(propyl-d7)boronic acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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